BENGH@ Methodological & Application

Check Availability & Pricing

analytical techniques for measuring thorium in
gold samples

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gold;thorium

Cat. No.: B15425630

Inductively Coupled Plasma Mass Spectrometry
(ICP-MS)

ICP-MS is a highly sensitive technique capable of detecting metals and several non-metals at
concentrations as low as parts per trillion (ppt). For the analysis of thorium in gold, a chemical
separation step is crucial to remove the gold matrix, which can cause significant interferences.

Application Note: ICP-MS for Thorium in Gold

This method is ideal for determining the total concentration of thorium and its long-lived
isotopes (e.g., 22Th) in gold samples. Due to the complexity of the gold matrix, sample
digestion followed by selective separation of thorium is mandatory to avoid spectral and non-
spectral interferences. Potential polyatomic interferences, such as *°?Au3>Cl*, can overlap with
the mass of thorium isotopes, leading to inaccurate results[1]. The use of a separation resin,
such as UTEVA®, has been shown to provide high recovery rates of over 90% for thorium from
complex matrices|[2].

Experimental Protocol: ICP-MS
1. Sample Preparation and Digestion:

o Weigh approximately 1 gram of the gold sample accurately.

e Place the sample in a clean beaker.
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o Add 20 mL of fresh aqua regia (3:1 mixture of concentrated hydrochloric acid and nitric acid).
o Gently heat the mixture on a hot plate in a fume hood until the gold is completely dissolved.
 Allow the solution to cool to room temperature.

2. Thorium Separation using UTEVA® Resin:

o Condition a UTEVA® resin cartridge by passing 10 mL of 3M nitric acid through it.

o Load the digested gold sample solution onto the conditioned cartridge.

e Wash the cartridge with 20 mL of 3M nitric acid to remove the gold matrix and other
interfering elements.

o Elute the thorium from the cartridge using 10 mL of 0.01M hydrochloric acid.
e Collect the eluate in a clean sample tube for analysis.
3. ICP-MS Analysis:

e Prepare a series of thorium calibration standards in a matrix matching the eluting acid
(0.01M HCI).

« Introduce an internal standard (e.g., 2°°Bi) to all samples and standards to correct for
instrumental drift.

o Aspirate the samples and standards into the ICP-MS.
e Monitor the signal for 232Th.

o Quantify the thorium concentration in the samples using the calibration curve.

Quantitative Data: ICP-MS
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Parameter Value Reference
Detection Limit (LOD) 0.1-2.3 ppt [2]
Precision (RSD) <5% [3]
Accuracy (Recovery) > 90% [2]

Experimental Workflow: ICP-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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